Tris phosphate dibasic

Specification

• CAS No.: 108321-11-5
• Molecular Formula: C8H25N2O10P
• Molecular Weight: 340.27 g/mol
• IUPAC Name: 2-amino-2-(hydroxymethyl)propane-1,3-diol;phosphoric acid
• Standard InChI: InChI=1S/2C4H11NO3.H3O4P/c2*5-4(1-6,2-7)3-8;1-5(2,3)4/h2*6-8H,1-3,5H2;(H3,1,2,3,4)
• Standard InChI Key: MYASHAYBKIUKNJ-UHFFFAOYSA-N
• SMILES: C(C(CO)(CO)N)O.C(C(CO)(CO)N)O.OP(=O)(O)O
• Canonical SMILES: C(C(CO)(CO)N)O.C(C(CO)(CO)N)O.OP(=O)(O)O

Introduction

Overview of Tris Phosphate Dibasic

Tris phosphate dibasic, also known as tris(hydroxymethyl)aminomethane phosphate dibasic, is a chemical compound with the molecular formula $C_8H_{25}N_2O_{10}P$
and CAS number 108321-11-5. It is derived from tris(hydroxymethyl)aminomethane, commonly referred to as Tris, which is a widely used buffering agent in biological and biochemical applications.

Applications

Tris phosphate dibasic is utilized in several laboratory applications due to its effective buffering properties:

• Buffer Solutions: It is primarily employed in the preparation of buffer solutions for DNA, RNA, and protein isolation procedures.

• Electrophoresis: The compound is also used in running and transfer buffers during electrophoresis, where precise pH control is essential for the accurate migration of biomolecules.

• Stabilization of pH: Its ability to donate or accept protons allows it to stabilize pH levels against fluctuations caused by biochemical reactions.

Buffering Capacity

Research indicates that Tris phosphate dibasic provides superior buffering capabilities compared to other common buffers at alkaline pH levels. This makes it particularly suitable for experiments involving enzymatic reactions that thrive in such environments.

Stability and Compatibility

Studies have shown that Tris phosphate dibasic maintains a stable pH over extended periods, making it ideal for long-term experiments where consistent conditions are required. Additionally, it exhibits compatibility with various biochemical assays, enhancing its utility in molecular biology.

Comparative Analysis with Other Buffers

Buffer Type	pH Range	Application Areas	Stability
Tris Phosphate Dibasic	7.0 - 9.0	DNA/RNA isolation, electrophoresis	High
Phosphate Buffered Saline	7.2 - 7.4	Cell culture, immunoassays	Moderate
Acetate Buffer	4.0 - 5.6	Enzymatic assays at acidic conditions	Low

Safety and Handling

• Personal Protective Equipment: Lab coats, gloves, and goggles should be worn when handling the compound.

• Storage Conditions: It should be stored in a cool, dry place away from incompatible substances.